Cas no 1804314-03-1 (3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804314-03-1
• MF: C₈H₅F₆NO₃
• MW: 277.120623350143
• CID: 4828622
• Update Time: 2025-07-19

3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO3/c1-17-6-5(16)3(7(9,10)11)2-4(15-6)18-8(12,13)14/h2,16H,1H3
• InChI Key： NFPZVDSIOHFOCV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1O)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 3.2
• Topological Polar Surface Area: 51.6

Additional information on 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804314-03-1)

3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1804314-03-1, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including hydroxyl, methoxy, trifluoromethoxy, and trifluoromethyl substituents, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural composition of 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine contributes to its distinct chemical properties. The pyridine ring itself is a core scaffold that is frequently utilized in the synthesis of bioactive molecules. The introduction of electron-withdrawing and electron-donating groups at specific positions on the ring can significantly influence the compound's reactivity and interaction with biological targets. In this case, the combination of hydroxyl and methoxy groups at the 3rd and 2nd positions, respectively, along with trifluoromethoxy and trifluoromethyl groups at the 6th and 4th positions, creates a complex electronic environment that may enhance binding affinity to specific enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. Molecular modeling studies suggest that 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine may exhibit inhibitory effects on certain kinases and transcription factors, which are key targets in the treatment of various diseases, including cancer. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

In parallel, experimental investigations have begun to explore the pharmacological properties of this compound. Initial in vitro studies have demonstrated that derivatives of 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine show promise in modulating pathways associated with inflammation and immune response. These findings align with the growing interest in developing small-molecule inhibitors that can selectively target disease-related pathways without significant off-target effects.

The synthesis of 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. Additionally, green chemistry principles are being integrated into these synthetic routes to minimize waste and improve sustainability.

The pharmaceutical industry is increasingly recognizing the value of heterocyclic compounds like 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine due to their diverse biological activities and structural versatility. Companies are investing in research programs aimed at identifying new lead compounds for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area, leading to faster translation of laboratory discoveries into clinical candidates.

The regulatory landscape for novel pharmaceutical compounds also plays a crucial role in their progression from discovery to market approval. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a new drug. This stringent process ensures that only compounds with demonstrated therapeutic benefits reach patients. However, it also underscores the importance of robust research methodologies and high-quality synthetic processes in bringing new drugs to fruition.

Looking ahead, the future of 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine and similar compounds lies in their potential applications across multiple therapeutic areas. Ongoing research is exploring their utility not only as kinase inhibitors but also as antiviral agents, anti-inflammatory drugs, and even neuroprotective compounds. The flexibility inherent in their molecular structure allows for further derivatization, enabling chemists to fine-tune their properties for specific applications.

The integration of artificial intelligence (AI) into drug discovery is transforming how researchers identify and optimize lead compounds like 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine. AI algorithms can analyze vast datasets to predict molecular properties and identify promising candidates much faster than traditional methods. This technology is particularly valuable for designing molecules with complex structures that may not be easily synthesized through conventional means.

In conclusion,3-Hydroxy-2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a compelling subject for further investigation in medicinal chemistry. As research continues to uncover its potential biological activities and synthetic feasibility,1804314-03-1 may emerge as a key intermediate or lead compound in the development of next-generation pharmaceuticals.